Cas no 497880-23-6 (Dodecanoic acid, 11-methyl-9-(1H-purin-6-ylamino)-)

Dodecanoic acid, 11-methyl-9-(1H-purin-6-ylamino)- structure
497880-23-6 structure
Product Name:Dodecanoic acid, 11-methyl-9-(1H-purin-6-ylamino)-
CAS No:497880-23-6
MF:C18H29N5O2
MW:347.45516371727
CID:1532048
Update Time:2024-08-23

Dodecanoic acid, 11-methyl-9-(1H-purin-6-ylamino)- Chemical and Physical Properties

Names and Identifiers

    • Dodecanoic acid, 11-methyl-9-(1H-purin-6-ylamino)-
    • Dodecanoic acid, 11-methyl-9-(9H-purin-6-ylamino)-
    • Inchi: 1S/C18H29N5O2/c1-13(2)10-14(8-6-4-3-5-7-9-15(24)25)23-18-16-17(20-11-19-16)21-12-22-18/h11-14H,3-10H2,1-2H3,(H,24,25)(H2,19,20,21,22,23)
    • InChI Key: FLBILHUIGCJSDE-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCCCCCCC(NC1=C2C(=NC=N1)NC=N2)CC(C)C

Computed Properties

  • Exact Mass: 347.23237

Experimental Properties

  • Density: 1.179±0.06 g/cm3(Predicted)
  • Boiling Point: 622.6±45.0 °C(Predicted)
  • PSA: 98.44
  • pka: 4.78±0.10(Predicted)
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